Cas no 10428-63-4 (Acetic acid,2-(decylthio)-)

• Product Name: Acetic acid,2-(decylthio)-
• CAS No: 10428-63-4
• MF: C₁₂H₂₄O₂S
• MW: 232.382762908936
• CID: 158194
• PubChem ID: 82625
• Update Time: 2025-04-19

Acetic acid,2-(decylthio)- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(decylthio)-
• 2-decylsulfanylacetic acid
• decylthioacetic acid
• (decylsulfanyl)acetic acid
• AC1L33S8
• AC1Q5WVE
• Acetic acid, (decylthio)-
• AR-1H6412
• C10-S-acetic acid
• decylmercapto-acetic acid
• Decylmercapto-essigsaeure
• Decylthioessigsaeure
• EINECS 233-905-6
• S-Decyl-thioglykolsaeure
• 2-(decylthio)acetic acid
• UNII-P37W35C9F3
• 10428-63-4
• AI3-16677
• 2-(DECYLSULFANYL)ACETIC ACID
• NSC408525
• P37W35C9F3
• ACETIC ACID, 2-(DECYLTHIO)-
• NSC 408525
• SCHEMBL1405362
• NS00023291
• NSC-408525
• S-DECYLTHIOGLYCOLIC ACID
• DTXSID50146366

• Inchi： 1S/C12H24O2S/c1-2-3-4-5-6-7-8-9-10-15-11-12(13)14/h2-11H2,1H3,(H,13,14)
• InChI Key： XFSOHZKOJGKIDZ-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CCCCCCCCCC

Computed Properties

• Exact Mass: 232.14982
• Monoisotopic Mass: 232.15
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 11
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6A^2
• XLogP3: 5

Experimental Properties

• Density: 0.987
• Boiling Point: 343.9°Cat760mmHg
• Flash Point: 161.8°C
• Refractive Index: 1.483
• PSA: 37.3
• LogP: 3.94490